Cas no 2955551-10-5 (tert-butyl N-[1-(4-methylsulfanylpyrimidin-2-yl)pyrrolidin-3-yl]carbamate)

• Product Name: tert-butyl N-[1-(4-methylsulfanylpyrimidin-2-yl)pyrrolidin-3-yl]carbamate
• CAS No: 2955551-10-5
• MF: C₁₄H₂₂N₄O₂S
• MW: 310.415081501007
• CID: 6800542
• PubChem ID: 169547012
• Update Time: 2025-05-19

tert-butyl N-[1-(4-methylsulfanylpyrimidin-2-yl)pyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• G18767
• 2955551-10-5
• tert-butyl N-[1-(4-methylsulfanylpyrimidin-2-yl)pyrrolidin-3-yl]carbamate

• Inchi： 1S/C14H22N4O2S/c1-14(2,3)20-13(19)16-10-6-8-18(9-10)12-15-7-5-11(17-12)21-4/h5,7,10H,6,8-9H2,1-4H3,(H,16,19)
• InChI Key： YMFZCEYNODWZRA-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=NC(=N1)N1CCC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.14634713g/mol
• Monoisotopic Mass: 310.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.6Ų

Additional information on tert-butyl N-[1-(4-methylsulfanylpyrimidin-2-yl)pyrrolidin-3-yl]carbamate

Research Brief on tert-butyl N-[1-(4-methylsulfanylpyrimidin-2-yl)pyrrolidin-3-yl]carbamate (CAS: 2955551-10-5)

The compound tert-butyl N-[1-(4-methylsulfanylpyrimidin-2-yl)pyrrolidin-3-yl]carbamate (CAS: 2955551-10-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-[1-(4-methylsulfanylpyrimidin-2-yl)pyrrolidin-3-yl]carbamate as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are a critical target class in oncology and inflammatory diseases, and the structural features of this compound make it a promising scaffold for the development of selective inhibitors. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this intermediate.

In vitro studies have demonstrated that derivatives of tert-butyl N-[1-(4-methylsulfanylpyrimidin-2-yl)pyrrolidin-3-yl]carbamate exhibit potent inhibitory activity against specific kinases, such as EGFR and CDK2. These findings are supported by molecular docking simulations, which reveal strong binding interactions between the compound and the ATP-binding sites of these kinases. Such insights are invaluable for the rational design of next-generation kinase inhibitors with improved efficacy and reduced off-target effects.

Furthermore, the pharmacokinetic properties of tert-butyl N-[1-(4-methylsulfanylpyrimidin-2-yl)pyrrolidin-3-yl]carbamate have been investigated in preclinical models. The compound shows favorable metabolic stability and oral bioavailability, making it a viable candidate for further development. However, challenges remain in optimizing its selectivity and minimizing potential toxicity, which are areas of active research.

In conclusion, tert-butyl N-[1-(4-methylsulfanylpyrimidin-2-yl)pyrrolidin-3-yl]carbamate represents a promising chemical entity with significant potential in medicinal chemistry. Ongoing research efforts are focused on elucidating its mechanism of action, expanding its therapeutic applications, and addressing current limitations. This compound exemplifies the intersection of chemical synthesis and biological innovation, offering new avenues for drug discovery.